Cas no 1822450-72-5 (Methyl 2-amino-2-(3-bromo-5-chlorophenyl)acetate)

• Product Name: Methyl 2-amino-2-(3-bromo-5-chlorophenyl)acetate
• CAS No: 1822450-72-5
• MF: C₉H₉BrClNO₂
• MW: 278.530260801315
• CID: 5941480
• PubChem ID: 130837580
• Update Time: 2025-06-08

Methyl 2-amino-2-(3-bromo-5-chlorophenyl)acetate Chemical and Physical Properties

Names and Identifiers

• EN300-1920810
• methyl 2-amino-2-(3-bromo-5-chlorophenyl)acetate
• 1822450-72-5
• Methyl 2-amino-2-(3-bromo-5-chlorophenyl)acetate

• Inchi： 1S/C9H9BrClNO2/c1-14-9(13)8(12)5-2-6(10)4-7(11)3-5/h2-4,8H,12H2,1H3
• InChI Key： FCWPYYAYZJKFTK-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1)C(C(=O)OC)N)Cl

Computed Properties

• Exact Mass: 276.95052g/mol
• Monoisotopic Mass: 276.95052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 52.3Ų

Additional information on Methyl 2-amino-2-(3-bromo-5-chlorophenyl)acetate

Methyl 2-amino-2-(3-bromo-5-chlorophenyl)acetate (CAS No. 1822450-72-5): A Comprehensive Overview

Methyl 2-amino-2-(3-bromo-5-chlorophenyl)acetate, identified by its CAS number 1822450-72-5, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound has garnered attention due to its structural features and potential applications in the development of novel therapeutic agents. The presence of both amino and carboxylate functional groups, coupled with a bromo and chloro-substituted aromatic ring, makes it a versatile intermediate for various synthetic pathways.

The molecular structure of Methyl 2-amino-2-(3-bromo-5-chlorophenyl)acetate consists of a central acetate moiety linked to an amino group, which is further substituted with a phenyl ring bearing bromine and chlorine atoms at the 3rd and 5th positions, respectively. This specific arrangement of substituents imparts unique electronic and steric properties, making it a valuable building block in medicinal chemistry. The compound's ability to undergo various chemical transformations, such as nucleophilic substitution, condensation reactions, and cyclization, underscores its utility in synthetic organic chemistry.

In recent years, there has been a growing interest in exploring the pharmacological potential of aryl-substituted acetates. The bromo and chloro substituents on the phenyl ring enhance the electrophilicity of the molecule, facilitating its participation in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, which are often required for the development of biologically active compounds.

One of the most compelling aspects of Methyl 2-amino-2-(3-bromo-5-chlorophenyl)acetate is its role as a precursor in the synthesis of heterocyclic compounds. Heterocycles are a cornerstone of modern drug discovery, with many FDA-approved drugs featuring nitrogen-containing rings that contribute to their pharmacological activity. The compound's structural features allow for facile introduction of nitrogen atoms into the core scaffold through cyclization reactions, leading to the formation of pyrroles, pyridines, and other nitrogen-rich heterocycles.

Recent studies have highlighted the importance of aryl-substituted acetates in the development of kinase inhibitors. Kinases are enzymes that play critical roles in cellular signaling pathways and are frequently targeted in oncology and inflammatory diseases. The amino group and aromatic ring system of Methyl 2-amino-2-(3-bromo-5-chlorophenyl)acetate provide multiple sites for functionalization, enabling the design of molecules that can selectively inhibit specific kinases. For instance, modifications at the carboxylate position can introduce charged or polar groups that enhance binding affinity to target proteins.

The synthesis of Methyl 2-amino-2-(3-bromo-5-chlorophenyl)acetate typically involves multi-step organic transformations starting from commercially available aromatic precursors. The bromination and chlorination steps are critical in introducing the necessary substituents onto the phenyl ring. These steps can be performed using established methods such as electrophilic aromatic substitution or metal-catalyzed halogenation. Once the aromatic ring is functionalized, the introduction of the amino group and subsequent esterification with methanol yields the desired product.

The compound's stability under various reaction conditions makes it a reliable reagent in synthetic laboratories. However, care must be taken to prevent unwanted side reactions, particularly those involving over-halogenation or decomposition due to harsh reaction conditions. Solvent choice and temperature control are crucial parameters that influence both yield and purity. Common solvents used in its synthesis include tetrahydrofuran (THF), dichloromethane (DCM), and acetonitrile, each offering distinct advantages depending on the specific synthetic route.

In conclusion, Methyl 2-amino-2-(3-bromo-5-chlorophenyl)acetate (CAS No. 1822450-72-5) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features enable diverse synthetic applications, making it a valuable intermediate for constructing complex molecules such as kinase inhibitors and heterocyclic scaffolds. As research continues to uncover new therapeutic targets and synthetic strategies, compounds like this will undoubtedly play an increasingly important role in advancing medicinal chemistry.